Cas no 2649066-26-0 (1-fluoro-3-2-(1-isocyanatocyclopropyl)ethoxybenzene)

• Product Name: 1-fluoro-3-2-(1-isocyanatocyclopropyl)ethoxybenzene
• CAS No: 2649066-26-0
• MF: C₁₂H₁₂FNO₂
• MW: 221.227586746216
• CID: 6056965
• PubChem ID: 165979146
• Update Time: 2025-05-20

1-fluoro-3-2-(1-isocyanatocyclopropyl)ethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-3-2-(1-isocyanatocyclopropyl)ethoxybenzene
• 2649066-26-0
• 1-fluoro-3-[2-(1-isocyanatocyclopropyl)ethoxy]benzene
• EN300-1779945

• Inchi： 1S/C12H12FNO2/c13-10-2-1-3-11(8-10)16-7-6-12(4-5-12)14-9-15/h1-3,8H,4-7H2
• InChI Key： PHTYYXXGJRNXLA-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)OCCC1(CC1)N=C=O

Computed Properties

• Exact Mass: 221.08520679g/mol
• Monoisotopic Mass: 221.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38.7Ų

Additional information on 1-fluoro-3-2-(1-isocyanatocyclopropyl)ethoxybenzene

Research Briefing on 1-fluoro-3-[2-(1-isocyanatocyclopropyl)ethoxy]benzene (CAS: 2649066-26-0) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of small-molecule compounds with unique structural and functional properties. Among these, 1-fluoro-3-[2-(1-isocyanatocyclopropyl)ethoxy]benzene (CAS: 2649066-26-0) has emerged as a promising candidate for various therapeutic and diagnostic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound 1-fluoro-3-[2-(1-isocyanatocyclopropyl)ethoxy]benzene features a distinctive molecular architecture, combining a fluorinated benzene ring with a cyclopropyl isocyanate group via an ethoxy linker. This structural motif has been explored for its ability to interact with biological targets, including enzymes and receptors, through covalent and non-covalent binding mechanisms. Recent studies have demonstrated its utility as a versatile intermediate in the synthesis of more complex bioactive molecules.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's potential as a building block for targeted protein degradation (TPD) platforms. The isocyanate group was found to facilitate the formation of covalent bonds with nucleophilic residues in proteins, enabling the design of proteolysis-targeting chimeras (PROTACs). Preliminary results indicated that derivatives of 1-fluoro-3-[2-(1-isocyanatocyclopropyl)ethoxy]benzene exhibited enhanced selectivity and potency in degrading oncogenic proteins, suggesting its applicability in cancer therapy.

Another area of interest is the compound's role in positron emission tomography (PET) imaging. A 2022 study in ACS Chemical Biology reported the synthesis of fluorine-18 labeled analogs of 1-fluoro-3-[2-(1-isocyanatocyclopropyl)ethoxy]benzene for use as radiotracers. The fluorinated benzene core allowed for efficient radiolabeling, while the isocyanate group enabled conjugation to targeting vectors. In vivo studies demonstrated favorable pharmacokinetics and tumor uptake, highlighting its potential for diagnostic imaging in oncology.

From a synthetic chemistry perspective, recent work has focused on optimizing the preparation of 1-fluoro-3-[2-(1-isocyanatocyclopropyl)ethoxy]benzene to improve yield and purity. A 2023 Organic Process Research & Development publication detailed a scalable, one-pot synthesis route starting from commercially available 3-fluorophenol. The process employed mild conditions and avoided hazardous reagents, making it suitable for industrial-scale production. This advancement addresses previous challenges associated with the compound's accessibility for large-scale applications.

Safety and toxicity profiling of 1-fluoro-3-[2-(1-isocyanatocyclopropyl)ethoxy]benzene have also been investigated. While the isocyanate group raises concerns about potential reactivity, recent toxicology studies (2023, Regulatory Toxicology and Pharmacology) indicated that the compound exhibits manageable reactivity when properly formulated. Structure-activity relationship (SAR) analyses suggested that modifications to the cyclopropyl ring could further modulate reactivity while maintaining biological activity.

Looking forward, 1-fluoro-3-[2-(1-isocyanatocyclopropyl)ethoxy]benzene presents multiple opportunities for pharmaceutical development. Its dual functionality as both a fluorinated aromatic and an isocyanate-containing compound makes it particularly valuable for creating bifunctional molecules in drug discovery. Current research directions include exploring its use in antibody-drug conjugates (ADCs), where it could serve as a linker payload, and in the development of covalent inhibitors for challenging therapeutic targets.

In conclusion, 1-fluoro-3-[2-(1-isocyanatocyclopropyl)ethoxy]benzene (CAS: 2649066-26-0) represents an important tool in modern chemical biology and medicinal chemistry. The latest research demonstrates its versatility across multiple applications, from targeted protein degradation to molecular imaging. As synthetic methods improve and biological understanding deepens, this compound is poised to play an increasingly significant role in the development of novel therapeutic and diagnostic agents.